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Compound of Interest

O-Benzyl Posaconazole-4-
Compound Name:
hydroxyphenyl-d4

Cat. No.: B12412611

Audience: Researchers, scientists, and drug development professionals.
Introduction

Posaconazole is a broad-spectrum triazole antifungal agent used for the treatment and
prophylaxis of invasive fungal infections. Therapeutic drug monitoring (TDM) of posaconazole
is crucial to ensure efficacy and minimize toxicity due to its variable pharmacokinetics. This
document provides a detailed protocol for the quantitative analysis of posaconazole in human
plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly
sensitive and specific method.

Experimental Protocols

This section outlines the materials, reagents, and detailed procedures for sample preparation,
and LC-MS/MS analysis.

Materials and Reagents

o Posaconazole reference standard
e Posaconazole-d4 (internal standard)[1][2]

e HPLC grade methanol and acetonitrile[1]
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e Formic acid, reagent grade[1]

e Deionized water

e Human plasma (K2EDTA)[3]

e Volumetric flasks and pipettes

e Microcentrifuge tubes

e Centrifuge

Vortex mixer

Standard and Quality Control Sample Preparation

e Stock Solutions: Prepare primary stock solutions of posaconazole (100 pg/mL) and
posaconazole-d4 (IS) (100 pg/mL) in methanol.[1]

o Working Standard Solutions: Prepare working standard solutions of posaconazole by diluting
the primary stock solution with methanol to create calibration standards.[1] A separate
working solution for the internal standard (e.g., 1 pg/mL) is also prepared by diluting the 1S
stock solution with methanol.[1]

» Calibration Curve and Quality Control (QC) Samples: Spike blank human plasma with the
posaconazole working solutions to create calibration standards at concentrations ranging
from 2 to 1000 ng/mL.[1][2] Similarly, prepare QC samples at low, medium, and high
concentrations (e.g., 2, 800, and 1600 ng/mL).[4]

Sample Preparation: Protein Precipitation

Protein precipitation is a common, simple, and rapid method for extracting posaconazole from
plasma.[1][5][6]

o Pipette 100 pL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

e Add 10 pL of the internal standard working solution (Posaconazole-d4).
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Vortex the mixture for 1 minute.

LC-MS/MS Conditions

Centrifuge at 14,000 rpm for 10 minutes.

Add 300 pL of acetonitrile to precipitate the plasma proteins.[1][7]

Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

The following are typical LC-MS/MS parameters for posaconazole analysis. Optimization may

be required based on the specific instrumentation used.

Liquid Chromatography (LC) Parameters

Parameter Value

Column C18 column (e.g., 50 mm x 2.0 mm, 5 pm)[1]

Mobile Phase Acetonitrile, water, and formic acid (55:45:0.1,
vIivIiv)[1][2]

Flow Rate 0.25 mL/min[1][2]

Injection Volume 10 pL[1]

Column Temp. 40 °C

Autosampler Temp 10 °C[4]

Run Time

Approximately 3.0 minutes[1]

Mass Spectrometry (MS) Parameters
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Parameter Value
lonization Mode Electrospray lonization (ESI), Positive[1]
Scan Type Multiple Reaction Monitoring (MRM)

Posaconazole: m/z 701.5 — 683.3[1]
Posaconazole-d4 (I1S): m/z 705.5 — 687.3[1]

MRM Transitions

lon Source Temp. 350 °C[1]

lonSpray Voltage 4900 V[1]

Posaconazole: 46 eV Posaconazole-d4: 24

Collision Energy V[1]
e

Data Presentation: Quantitative Summary

The following tables summarize the quantitative data from various validated methods for
posaconazole analysis in human plasma.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Method Linearity Range (ng/mL) LLOQ (ng/mL)
LC-MS/MS (Acetonitrile

o 2 - 1000[1][2] 2[1][2]
Precipitation)
LC-MS/MS (Solid Phase

_ 5 - 5000[8] 5[8]

Extraction)
UPLC-MS/MS
(Acetonitrile/Methanol 14 - 12000[5] 14[5]
Precipitation)
LC-MS/MS (Protein

o 5.01 - 2502.29[3] 5.01[3]
Precipitation)
UPLC-MS/MS (Multiplex) 10 - 50000 (for azoles) 10 - 100 (for azoles)[6]

Table 2: Accuracy and Precision Data

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://pubmed.ncbi.nlm.nih.gov/23556334/
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://pubmed.ncbi.nlm.nih.gov/23556334/
https://pubmed.ncbi.nlm.nih.gov/19442473/
https://pubmed.ncbi.nlm.nih.gov/19442473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2981256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2981256/
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://journals.asm.org/doi/10.1128/aac.00404-10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

. Intra-day Inter-day
Concentration . o
Method Level Precision Precision Accuracy (%)
eve
(%CV) (%CV)
QC Low, Mid, o o o
LC-MS/MSJ[1] High Within +10% Within +10% Within +10%
19
QC Low, Mid,
LC-MS/MSI8] _ 2.3-8.7% 2.3-87% -4.6t0 2.8%
High
QC Low, Mid,
UPLC-MS/MSI[5] High 7% + 4% 7% + 3% 103% + 4%
g
<5.4% <5.4% -7.5t04.2%
QC Low, Mid, (Zanubrutinib) < (Zanubrutinib) < (Zanubrutinib)
UPLC-MS/MS[4] _
High 7.0% 7.0% -1.6t0 3.7%
(Posaconazole) (Posaconazole) (Posaconazole)
Visualizations

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Experimental workflow for posaconazole analysis.

Bioanalytical Method Validation Logic
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Caption: Bioanalytical method validation decision logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12412611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

